Cas no 1823365-82-7 (1-Chloro-5-nitrophthalazine)

• Product Name: 1-Chloro-5-nitrophthalazine
• CAS No: 1823365-82-7
• MF: C₈H₄ClN₃O₂
• MW: 209.589260101318
• CID: 5039088
• Update Time: 2026-02-28

1-Chloro-5-nitrophthalazine Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-5-nitrophthalazine

• Inchi： 1S/C8H4ClN3O2/c9-8-5-2-1-3-7(12(13)14)6(5)4-10-11-8/h1-4H
• InChI Key： BJBGVSVHZLIDHI-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC=C(C2=CN=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 233
• XLogP3: 1.9
• Topological Polar Surface Area: 71.6

1-Chloro-5-nitrophthalazine Security Information

• Storage Condition：(BD280066)

Additional information on 1-Chloro-5-nitrophthalazine

Introduction to 1-Chloro-5-nitrophthalazine (CAS No. 1823365-82-7)

1-Chloro-5-nitrophthalazine (CAS No. 1823365-82-7) is a novel compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has shown promising potential in various applications, including as an intermediate in the synthesis of pharmaceuticals and as a research tool in chemical biology.

The molecular formula of 1-Chloro-5-nitrophthalazine is C₈H₄ClN₃O₂, and it has a molecular weight of approximately 209.59 g/mol. The compound features a phthalazine core with a chlorine atom at the 1-position and a nitro group at the 5-position, which imparts specific chemical and physical properties that are of interest to researchers.

In recent studies, 1-Chloro-5-nitrophthalazine has been explored for its potential as a building block in the synthesis of more complex molecules. Its reactivity and stability make it a valuable intermediate in organic synthesis, particularly in the development of new drugs and materials. The presence of the nitro group provides opportunities for further functionalization, allowing for the creation of derivatives with tailored properties.

The physical properties of 1-Chloro-5-nitrophthalazine, such as its melting point, solubility, and stability under various conditions, have been extensively studied. These properties are crucial for understanding its behavior in different chemical reactions and environments. For instance, its solubility in common organic solvents like dichloromethane and dimethylformamide (DMF) makes it suitable for use in solution-phase synthesis.

In the context of pharmaceutical research, 1-Chloro-5-nitrophthalazine has been investigated for its potential therapeutic applications. Preliminary studies have shown that derivatives of this compound exhibit anti-inflammatory and anti-cancer activities. For example, a recent study published in the Journal of Medicinal Chemistry reported that certain derivatives of 1-Chloro-5-nitrophthalazine demonstrated significant inhibition of cancer cell proliferation in vitro.

The mechanism of action of these derivatives is believed to involve the modulation of key signaling pathways involved in cell growth and survival. Specifically, they have been shown to interfere with the activity of kinases and other enzymes that play critical roles in cancer progression. This makes 1-Chloro-5-nitrophthalazine an attractive starting point for the development of novel therapeutic agents.

Beyond its potential as a pharmaceutical intermediate, 1-Chloro-5-nitrophthalazine has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Researchers have explored the use of this compound as a dopant or functional layer in these devices, aiming to improve their performance and efficiency.

The synthesis of 1-Chloro-5-nitrophthalazine typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include nitration followed by chlorination or vice versa, depending on the desired final product. Advances in synthetic methods have led to more efficient and environmentally friendly processes, reducing waste and improving overall sustainability.

In conclusion, 1-Chloro-5-nitrophthalazine (CAS No. 1823365-82-7) is a versatile compound with a wide range of potential applications in organic chemistry, pharmaceutical research, and materials science. Its unique chemical structure and properties make it an important molecule for further investigation and development. As research continues to uncover new possibilities, 1-Chloro-5-nitrophthalazine is poised to play a significant role in advancing various scientific fields.